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Compound of Interest

Compound Name: Formamide-15N

Cat. No.: B073091

A Technical Guide to the Solubility of Formamide-
15N

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Formamide-15N in
water and various organic solvents. Given that isotopic labeling with 1°N does not significantly
alter the physicochemical properties of a molecule, this guide utilizes the extensive solubility
data available for unlabeled formamide as a primary reference.

Core Concepts in Solubility

The solubility of a compound is fundamentally governed by the principle of "like dissolves like,"
which posits that substances with similar intermolecular forces and polarity are more likely to
be miscible. Formamide (HCONH?:) is a polar protic molecule capable of forming strong
hydrogen bonds due to the presence of the amide group. This characteristic dictates its
solubility behavior in various media. As an isotopologue, Formamide-1°N is expected to exhibit
nearly identical solubility properties.

Formamide is a colorless, oily liquid that is miscible with water and has an ammonia-like
odor[1]. It is a versatile solvent for many ionic compounds that are insoluble in water[2].

Solubility Profile of Formamide
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The following table summarizes the solubility of formamide in water and a range of common
organic solvents based on available data.

Solvent Qualitative Solubility Quantitative Solubility

Water Miscible[1][2][3][4][5] 1.0 x 10 mg/L at 25°CJ[6]

> 100 mg/mL at 19°C[6][7]

Methanol Miscible[6][8] Not specified
Ethanol Miscible[3][5][8] Not specified
Acetone Miscible[3][6][8] Not specified
Acetic Acid Miscible[3][6][8] Not specified
Dioxane Miscible[3][6][8] Not specified
Ethylene Glycol Miscible[3][6][8] Not specified
Glycerol Miscible[3][6][8] Not specified
Phenol Miscible[3][6][8] Not specified
Chloroform Miscible[3] Not specified
Benzene Very slightly soluble[8] Not specified
Diethyl Ether Very slightly soluble[8] Not specified
Petroleum Ether Miscible[3] Not specified

Experimental Protocol for Solubility Determination

For applications requiring precise solubility values of Formamide-1>N, direct experimental
determination is recommended. The isothermal shake-flask method is a widely accepted and
robust technique for determining the equilibrium solubility of a compound in a given solvent.

Objective: To determine the equilibrium solubility of Formamide-*>N in a selected solvent at a
specific temperature.

Materials:
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e Formamide-1>N (=98% purity)

e Solvent of interest (analytical grade)

o Analytical balance (x0.1 mg)

» Thermostatic shaker bath or incubator

» Calibrated thermometer

¢ Volumetric flasks and pipettes

o Syringe filters (e.g., 0.45 um PTFE or appropriate material)
 Vials with screw caps and septa

e Analytical instrumentation for quantification (e.g., Gas Chromatography with Mass
Spectrometry (GC-MS) or Nuclear Magnetic Resonance (NMR) spectroscopy)

Methodology:

e Preparation of Solvent: Equilibrate the chosen solvent to the desired experimental
temperature (e.g., 25°C + 0.5°C).

o Sample Preparation: Add an excess amount of Formamide-*>N to a series of vials containing
a known volume or mass of the pre-equilibrated solvent. The amount should be sufficient to
ensure a saturated solution with visible excess of the solute.

o Equilibration: Seal the vials tightly and place them in a thermostatic shaker bath set to the
constant experimental temperature. Agitate the samples for a predetermined period (e.g., 24
to 72 hours) to ensure equilibrium is reached. The duration should be sufficient for the
concentration of the solute in the solution to become constant.

o Phase Separation: After the equilibration period, cease agitation and allow the vials to rest in
the thermostatic bath for at least 24 hours to permit the undissolved Formamide-1>N to settle.

o Sampling: Carefully withdraw an aliquot of the clear supernatant using a pre-warmed pipette
or syringe. Immediately filter the aliquot using a syringe filter compatible with the solvent to
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remove any undissolved micro-particles.

 Dilution: Accurately dilute the filtered sample with the solvent to a concentration that falls
within the calibrated range of the analytical instrument.

o Quantification: Analyze the diluted sample using a validated analytical method (e.g., GC-MS
or NMR) to determine the concentration of Formamide-1>N. A pre-established calibration
curve is required for accurate quantification.

o Data Analysis: Calculate the solubility from the measured concentration, accounting for any
dilution factors. The experiment should be performed in triplicate to ensure reproducibility
and statistical validity.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of
Formamide-1>N solubility.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

1. Preparation Phase

Add excess Formamide-15N

Preparation Equilibration Sampling & Filtration Analysis P

SEEIRVETS

2. Equilibrirtion Phase

Agitate in thermostatic
shaker bath (24-72h)

Settle undissolved
solute (24h)

I
3. Sampliug Phase

Withdraw supernatant

Y
Filter through 0.45pum
syringe filter

4. Analygis Phase

Dilute sample

Quantify using

GC-MS or NMR

Calculate Solubility

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of Formamide-15N.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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